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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-6-nitrophenol

Cat. No.: B1271563

This guide provides a detailed overview of the molecular structure and properties of 2-Bromo-
4-fluoro-6-nitrophenol, a chemical compound relevant to researchers, scientists, and
professionals in drug development.

Molecular Structure and Properties

2-Bromo-4-fluoro-6-nitrophenol is an aromatic compound with a phenol ring substituted with
bromine, fluorine, and a nitro group. The molecular formula for this compound is CeHsBrFNO:s.
[1][2] Its structure is characterized by a hydroxyl group (-OH) on the phenol ring, which imparts
acidic properties, along with the electron-withdrawing effects of the halogen and nitro
substituents.

The specific arrangement of these functional groups on the phenol ring is as follows:
e Abromine atom at the C2 position.

e Afluorine atom at the C4 position.

e Anitro group (NO2) at the C6 position.

This substitution pattern influences the chemical reactivity and physical properties of the
molecule.

Quantitative Data
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The key quantitative properties of 2-Bromo-4-fluoro-6-nitrophenol are summarized in the
table below for easy reference.

Property Value Source
Molecular Formula CeH3BrFNOs3 [1112]
Molecular Weight 236.00 g/mol [2]

CAS Number 320-75-2 [2][3]
Melting Point 67°C [3]
Boiling Point 238.7°C at 760 mmHg [3]
Density 1.965 g/cm3 [3]

Molecular Structure Visualization

The two-dimensional chemical structure of 2-Bromo-4-fluoro-6-nitrophenol is depicted in the
diagram below, generated using the DOT language. This visualization clarifies the spatial
arrangement of the atoms and functional groups.
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Click to download full resolution via product page

Molecular structure of 2-Bromo-4-fluoro-6-nitrophenol.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and specific signaling pathways involving 2-Bromo-4-fluoro-6-
nitrophenol are not extensively documented in publicly available scientific literature. As a
specialized chemical, its biological activity and mechanisms of action would typically be
investigated in the context of specific research studies. Professionals seeking to utilize this
compound in experimental settings would need to develop protocols based on the intended
application, such as in synthetic chemistry or as a potential bioactive agent.

For drug development professionals, the initial steps would involve in vitro screening assays to
determine its biological targets, followed by more complex cellular and in vivo studies to
elucidate its mechanism of action and potential therapeutic effects. The design of such
experiments would be highly dependent on the research goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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